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Compound of Interest

Compound Name: Aminooxy-PEG9-methane

Cat. No.: B15387214

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of Aminooxy-PEG9-methane, a
heterobifunctional linker widely utilized in bioconjugation, drug delivery, and diagnostics. It
details the chemical properties, primary applications, and experimental protocols associated
with this reagent, offering a valuable resource for researchers in the field of protein modification
and therapeutic development.

Core Concepts and Chemical Properties

Aminooxy-PEG9-methane, also known by its chemical name O-(Methyl-nona(ethylene
glycol))hydroxylamine, is a versatile crosslinker. Its structure features a terminal aminooxy
group and a methoxy-capped polyethylene glycol (PEG) chain of nine ethylene glycol units.

The primary function of the aminooxy group is its ability to chemoselectively react with carbonyl
groups (aldehydes and ketones) to form a stable oxime bond. This reaction, known as oxime
ligation, is a cornerstone of bioorthogonal chemistry, allowing for the specific modification of
biomolecules in complex biological mixtures. The PEG9 spacer is a hydrophilic chain that
enhances the solubility and bioavailability of the resulting conjugate, reduces immunogenicity,
and provides a flexible linker between the conjugated molecules.

Table 1: Chemical and Physical Properties of Aminooxy-PEG9-methane
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Property Value

CAS Number 2098979-84-9
Molecular Formula C19H41NO10
Molecular Weight 443.53 g/mol

Chemical Name

0-(2,5,8,11,14,17,20,23,26-Nonaoxaoctacosan-
28-yl)hydroxylamine

NOCCOCCOCCOCCcOoccoccoccocecoce

SMILES oc

Purity Typically 295%

Appearance White to off-white solid or viscous oll
Solubility Soluble in water and most organic solvents
Storage Store at -20°C for long-term stability

Primary Uses and Applications

The unique properties of Aminooxy-PEG9-methane make it a valuable tool in a variety of
bioconjugation applications:

e Antibody-Drug Conjugates (ADCs): Site-specific modification of antibodies with cytotoxic
drugs is a leading application. Aldehyde or ketone groups can be introduced into the
antibody via genetic engineering or enzymatic modification, followed by conjugation with a
drug-loaded Aminooxy-PEG9-methane linker. The PEG spacer improves the
pharmacokinetic profile of the ADC.

o PEGylation of Proteins and Peptides: Covalent attachment of the PEG chain (PEGylation) to
therapeutic proteins and peptides can increase their serum half-life, improve stability, and
reduce immunogenicity.

o Surface Modification: Immobilization of proteins, peptides, or other biomolecules onto
surfaces (e.g., biosensors, microarrays) can be achieved by first functionalizing the surface
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with aldehyde or ketone groups and then reacting it with the aminooxy-containing
biomolecule.

» Hydrogel Formation: Crosslinking of polymers containing aldehyde or ketone groups with
bifunctional aminooxy-PEG linkers can be used to form biocompatible hydrogels for drug
delivery and tissue engineering.

o Fluorescent Labeling and Imaging: Attachment of fluorescent dyes or imaging agents to
biomolecules for in vitro and in vivo tracking and diagnostics.

Experimental Protocols

The following sections provide detailed methodologies for key experiments involving
Aminooxy-PEG9-methane.

General Protocol for Oxime Ligation

This protocol describes a general procedure for conjugating an aminooxy-functionalized
molecule (e.g., Aminooxy-PEG9-methane) to a biomolecule containing an aldehyde or ketone

group.

Materials:

Aldehyde or ketone-functionalized biomolecule (e.g., protein, peptide)
e Aminooxy-PEG9-methane

e Reaction Buffer: 0.1 M Sodium Phosphate, 0.15 M NaCl, pH 6.5-7.5. For less stable
aldehydes, a more acidic pH of 4.5-5.5 may be optimal.

 Aniline (optional, as a catalyst)
e Quenching reagent (e.g., hydroxylamine)
 Purification system (e.g., HPLC, SEC)

Procedure:
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» Dissolve the biomolecule: Prepare a solution of the aldehyde or ketone-functionalized
biomolecule in the reaction buffer to a final concentration of 1-10 mg/mL.

e Dissolve Aminooxy-PEG9-methane: Prepare a stock solution of Aminooxy-PEG9-
methane in the reaction buffer or a compatible organic solvent (e.g., DMSO).

e Reaction Incubation: Add a 10-50 fold molar excess of Aminooxy-PEG9-methane to the
biomolecule solution. If using a catalyst, add aniline to a final concentration of 10-100 mM.

 Incubate the reaction mixture at room temperature or 37°C for 2-24 hours. The reaction
progress can be monitored by analytical techniques such as HPLC or MS.

e Quench the reaction (optional): Add a quenching reagent to consume any unreacted
aldehyde/ketone groups.

 Purification: Purify the resulting conjugate using an appropriate chromatography technique
(e.g., size-exclusion chromatography to remove excess PEG reagent, or reversed-phase
HPLC for more detailed separation).

o Characterization: Characterize the final conjugate by methods such as MALDI-TOF mass
spectrometry to confirm the mass of the conjugate, and SDS-PAGE to visualize the increase
in molecular weight.

Characterization of the Conjugate

Table 2: Analytical Techniques for Characterization
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Technique

Purpose

Typical Observations

MALDI-TOF Mass

Confirm the covalent
attachment of the PEG linker

A shift in the mass spectrum
corresponding to the molecular
weight of the attached

Aminooxy-PEG9-methane

Spectrometry and determine the degree of _ ,
) (443.53 Da per linker). Multiple
PEGylation. o
peaks may indicate
heterogeneous PEGylation.
] ] ] ) A shift to a higher apparent
Visualize the increase in ]
] molecular weight on the gel
SDS-PAGE hydrodynamic volume of the

protein after PEGylation.

compared to the unconjugated

protein.

Size-Exclusion
Chromatography (SEC)

Purify the conjugate and

assess for aggregation.

The conjugate will elute earlier
than the unconjugated protein

due to its larger size.

Reversed-Phase HPLC (RP-
HPLC)

Purify the conjugate and
analyze its purity. Can
separate species with different

degrees of PEGylation.

The retention time of the
conjugate will differ from the

starting materials.

Nuclear Magnetic Resonance
(NMR)

Provide detailed structural
information about the

conjugate.

Can confirm the formation of
the oxime bond and
characterize the structure of

the PEGylated biomolecule.

Visualizations

The following diagrams illustrate the key chemical reaction and a typical experimental workflow.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15387214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Oxime Ligation Reaction

Biomolecule C=0 H * Product

I Biomolecule | C=N-O- | H | PEG9-OCH3

H2N-O- PEG9-OCH3

Bioconjugation Experimental Workflow

1. Prepare Aldehyde-functionalized

: 2. Dissolve Aminooxy-PEG9-methane
Biomolecule

3. Mix Reactants
(Optional: Add Catalyst)

4. Incubate
(Room Temp, 2-24h)

5. Purify Conjugate
(HPLC / SEC)

6. Characterize Conjugate
(MS / SDS-PAGE)

Final Conjugate

Click to download full resolution via product page
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[https://www.benchchem.com/product/b15387214#what-is-aminooxy-peg9-methane-and-its-
primary-uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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